Determination of nitrazepam and flunitrazepam by flow injection analysis using a voltammetric detector
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9871200697
Abstract
Nitrazepam and flunitrazepam were determined by flow injection analysis using a glassy carbon electrode as a voltammetric detector. The sample solution (200 µl 5.6–28.1 µg ml–1 and 6.3–31.3 µg ml–1 for nitrazepam and flunitrazepam, respectively) was injected into the carrier stream, which was a 0.1 M phosphate buffer solution (pH 7.0) containing 10%V/V of methanol. Nitrazepam and flunitrazepam were determined by reduction at the glassy carbon electrode; a 70 cm delay coil (0.58 mm i.d.) was incorporated before the detector and a flow-rate of 4 ml min–1 was used. The system was applied to the determination of 5 and 2 mg of nitrazepam and flunitrazepam, respectively, giving concentrations of 5.1 ± 0.25 and 1.9 ± 0.08 mg (n= 5).
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